Cas no 41743-41-3 (Procyanidin A2)

Procyanidin A2 is a flavonoid found in grapes and has anticancer, antioxidant, antibacterial and anti-inflammatory activities

Procyanidin A2 structure

Product Name:Procyanidin A2

CAS No:41743-41-3

Molecular Formula:C₃₀H₂₄O₁₂

Molecular Weight:576.5044

MDL:MFCD10566019

CID:927333

PubChem ID:329753283

Procyanidin A2 Properties

Names and Identifiers

- PROCYANIDIN A2
- PROANTHOCYANIDIN A2
- PROCYANIDOEPICATECHIN
- PROCYANIDIN A2(AS)
- PROCYANIDIN A2(P)
- PROCYANIDIN A2, HPLC
- (2r,3r,8s,14r,15r)-2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-2h,14h-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-3,5,11,13,15-pentol
- 7,4beta-&Procyanidol A2
- Dimeric catechin
- Proanthocyanidin A-2
- (+)-Epicatechin-(4β-8,2β-O-7)-epicatechin
- Procyanidol A2
- (+)-Proanthocyanidin A2
- Procyanidin dimer A2
- Epicatechin-(2beta->7,4beta->8)-epicatechin
- bis(3,4-dihydroxyphenyl)[?]pentol
- (+)-Epicatechin-(4.beta.-8,2.beta.-O-7)-epicatechin
- Procyanidin B1
- DTXSID00904175
- 41743-41-3
- (2R,3R,8S,14R,15R)-2,8-Bis(3,4-dihydroxyphenyl)-3,4-dihydro-2H,14H-8,14-methanobenzo[7,8][1,3]dioxocino[4,5-h]chromene-3,5,11,13,15-pentaol
- 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, [2R-(2.alpha,3.alpha.,8.beta.,14.beta.,15R*)]-
- Procyanidin A2, analytical standard
- 8,14-METHANO-2H,14H-1-BENZOPYRANO(7,8-D)(1,3)BENZODIOXOCIN-3,5,11,13,15-PENTOL, 2,8-BIS(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-, (2R,3R,8S,14R,15R)-
- UQN6668Q4R
- LITCHIDERM LS-9704 COMPONENT
- CHEMBL286933
- EC-(4b,8)(2b,7)-EC
- AKOS037514797
- SCHEMBL981582
- Epicatechin-(4.beta.-->8,2.beta.-->O-->7)epicatechin
- 2,14-Bis(3,4-dihydroxyphenyl)-3,4-dihydro-8,14-methano-2H,8H,14H-1-benzopyrano(8,7-c)(1,5)benzodioxocin-3,5,9,11,15-pentol
- 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R,8S,14R,15R)-
- PROANTHOCYANIDIN A2;PROCYANIDIN A2; PROCYANIDOEPICATECHIN
- 8,14-Methano-2H,8H,14H-1-benzopyrano(8,7-c)(1,5)benzodioxocin-3,5,9,11,15-pentol, 2,14-bis(3,4-dihydroxyphenyl)-3,4-dihydro-
- (1R,5R,6R,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
- (+)-EPICATECHIN-(4beta-8,2beta-O-7)-EPICATECHIN
- PROCYANIDINA2
- 8,14-Methano-2H,14H-1,7,9-trioxabenzo[6,7]cycloocta[1,2-a]naphthalene-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R,8S,14R,15R)-
- A903788
- MS-30365
- Q7247550
- Epicatechin-(2b->7,4b->8)-epicatechin
- UNII-UQN6668Q4R
- AC-35008
- CHEBI:28472
- BDBM50478905
- (+)-Proanthocyanidin A-2
- Proanthocyanidin A1
- Proanthocyanidin A4
- (+)-Epicatechin-(4?-8,2?-O-7)-(-)-catechin
- (+)-Epicatechin-(4?-8,2?-O-7)-epicatechin
- (+)-Epicatechin-(4?-8,2?-O-7)-catechin
- (1R,5R,6R,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.0(2),(1)(1).0(3),?.0(1)?,(2)?]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
- Proanthocyanidin A2\\, Procyanidol A2\\, Procyanidoepicatechin\\, Epicatechin-(2beta->7\\,4beta->8)-epicatechin
- DA-77078
- +Expand
- MDL： MFCD10566019
- InChIKey： NSEWTSAADLNHNH-LSBOWGMISA-N
- Inchi： 1S/C30H24O12/c31-13-7-20(37)24-22(8-13)41-30(12-2-4-16(33)19(36)6-12)29(39)26(24)25-23(42-30)10-17(34)14-9-21(38)27(40-28(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,21,26-27,29,31-39H,9H2/t21-,26-,27-,29-,30+/m1/s1
- SMILES： O1C2C([H])=C(C3C([H])([H])[C@]([H])([C@@]([H])(C4C([H])=C([H])C(=C(C=4[H])O[H])O[H])OC=3C=2[C@@]2([H])C3=C(C([H])=C(C([H])=C3O[C@]1(C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])[C@]2([H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 576.126776g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 2
Monoisotopic Mass: 576.126776g/mol
Monoisotopic Mass: 576.126776g/mol
Topological Polar Surface Area: 210Å²
Heavy Atom Count: 42
Complexity: 986
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 576.5

Experimental Properties

LogP: 2.79350
PSA: 209.76000
Melting Point: 300°C
Solubility: Almost insoluble (0.024 g/l) (25 º C),
Color/Form: Powder
Density: 1.766±0.06 g/cm3 (20 ºC 760 Torr),

Procyanidin A2 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CI28-1mg	PROCYANIDIN A2	41743-41-3	≥95%	1mg	$105.00	2024-05-02
A2B Chem LLC	AF82480-1mg	Procyanidin A2	41743-41-3	≥95%	1mg	$56.00	2024-04-20
Aaron	AR00CIAK-5mg	PROCYANIDIN A2	41743-41-3	98%	5mg	$250.00
Ambeed	A370837-1mg	(2R,3R,8S,14R,15R)-2,8-Bis(3,4-dihydroxyphenyl)-3,4-dihydro-2H,14H-8,14-methanobenzo[7,8][1,3]dioxocino[4,5-h]chromene-3,5,11,13,15-pentaol	41743-41-3	98%	1mg	$75.0	2024-07-19
ChemScence	CS-0021305-1mg	Procyanidin A2	41743-41-3	99.81%	1mg	$100.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1145-100mg	Procyanidin A2	41743-41-3	98%	100mg	$550	2023-09-20
ChromaDex Standards	ASB-00016222-005-5mg	PROCYANIDIN A2	41743-41-3	%	5mg	$473.00
eNovation Chemicals LLC	Y1266428-5mg	PROCYANIDIN A2	41743-41-3	98%	5mg	$255	2023-09-04
MedChemExpress	HY-N2343-1mg	Procyanidin A2	41743-41-3	99.85%	1mg	￥1500	2024-04-18
PhytoLab	83223-50mg	Procyanidin A2	41743-41-3	≥ 90.0 %	50mg	€1318.5

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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7. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

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8. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

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9. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

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10. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

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